Cas no 5577-44-6 (2,4-Octadienal)

2,4-Octadienal structure
2,4-Octadienal structure
Product Name:2,4-Octadienal
CAS No:5577-44-6
MF:C8H12O
MW:124.180282592773
CID:384708
Update Time:2024-08-15

2,4-Octadienal Chemical and Physical Properties

Names and Identifiers

    • 2,4-Octadienal
    • 2,4-OCTADIEN-1-AL
    • FEMA 3721
    • T2 T4 OCTADIENAL
    • trans,trans-2,4-Octadienal
    • 2 4-OCTADIENAL 97+% PREDOMINANTLY &
    • 2,4-Octadienal, predominantly trans,trans
    • 2,4-Octadienal, predominantly trans,trans >=95%, FG
    • Inchi: 1S/C8H12O/c1-2-3-4-5-6-7-8-9/h4-8H,2-3H2,1H3/b5-4+,7-6+
    • InChI Key: DVVATNQISMINCX-YTXTXJHMSA-N
    • SMILES: CCC/C=C/C=C/C=O

Computed Properties

  • Exact Mass: 124.08900
  • Monoisotopic Mass: 124.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 0.855±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 198.2±9.0 ºC (760 Torr),
  • Flash Point: 83.0±11.0 ºC,
  • Refractive Index: n20/D 1.526(lit.)
  • Solubility: Slightly soluble (3.7 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 2.09780

2,4-Octadienal Security Information

  • WGK Germany:3
  • Hazard Category Code: R38
  • Hazardous Material Identification: Xi
  • Storage Condition:2-8°C

2,4-Octadienal Pricemore >>

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